![molecular formula C29H45N9O8 B8088825 H-Thr-phe-arg-gly-ala-pro-OH](/img/structure/B8088825.png)
H-Thr-phe-arg-gly-ala-pro-OH
Overview
Description
H-Thr-phe-arg-gly-ala-pro-OH is a useful research compound. Its molecular formula is C29H45N9O8 and its molecular weight is 647.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality H-Thr-phe-arg-gly-ala-pro-OH suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about H-Thr-phe-arg-gly-ala-pro-OH including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thrombin Receptor Ligand Development : A study by Feng et al. (1995) discussed the development of potent thrombin receptor ligands, highlighting the role of certain peptide sequences in receptor activation. While this study doesn't directly mention "H-Thr-Phe-Arg-Gly-Ala-Pro-OH", it provides insights into the design and potency of similar peptides in activating receptors.
Peptide Synthesis with Polymeric Supports : Research by Hagenmaier (1975) described the synthesis of various peptides using polymeric supports. This study emphasizes the importance of specific amino acid sequences in peptide synthesis, which is relevant to understanding how "H-Thr-Phe-Arg-Gly-Ala-Pro-OH" might be synthesized and applied.
Paralytic Peptides in Lepidopteran Insects : Skinner et al. (1991) identified paralytic peptides from lepidopteran hemolymph, indicating the use of peptides like "H-Thr-Phe-Arg-Gly-Ala-Pro-OH" in studying insect physiology and potentially developing insect control strategies. (Skinner et al., 1991)
Proline Cis-Trans Isomerization in Oligopeptides : A study by Grathwohl and Wüthrich (1981) examined the cis-trans isomerization of proline in oligopeptides. This research can provide insights into the structural dynamics of peptides similar to "H-Thr-Phe-Arg-Gly-Ala-Pro-OH".
Angiotensin Converting Enzyme Targeting : Neasta et al. (2016) synthesized a novel nonapeptide and studied its biological activity, indicating the potential application of peptides like "H-Thr-Phe-Arg-Gly-Ala-Pro-OH" in targeting specific enzymes in the brain. (Neasta et al., 2016)
properties
IUPAC Name |
(2S)-1-[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]propanoyl]pyrrolidine-2-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H45N9O8/c1-16(27(44)38-13-7-11-21(38)28(45)46)35-22(40)15-34-24(41)19(10-6-12-33-29(31)32)36-25(42)20(14-18-8-4-3-5-9-18)37-26(43)23(30)17(2)39/h3-5,8-9,16-17,19-21,23,39H,6-7,10-15,30H2,1-2H3,(H,34,41)(H,35,40)(H,36,42)(H,37,43)(H,45,46)(H4,31,32,33)/t16-,17+,19-,20-,21-,23-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGNVPMUJJJLQHG-WZZXNIEWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(C)C(=O)N2CCCC2C(=O)O)N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N[C@@H](C)C(=O)N2CCC[C@H]2C(=O)O)N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H45N9O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
647.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
H-Thr-phe-arg-gly-ala-pro-OH |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.